Cas no 2171721-64-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid
• CAS No: 2171721-64-3
• MF: C₂₆H₃₀F₂N₂O₅
• MW: 488.523614406586
• CID: 6212392
• PubChem ID: 165569260
• Update Time: 2025-06-11

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-4,4-difluorobutanoic acid
• EN300-1523895
• 2171721-64-3

• Inchi： 1S/C26H30F2N2O5/c1-14(2)23(24(31)30-21(25(32)33)12-22(27)28)15(3)29-26(34)35-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20-23H,12-13H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SEYOPQACACMPHK-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C(C(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)C(C)C)=O)F

Computed Properties

• Exact Mass: 488.21227839g/mol
• Monoisotopic Mass: 488.21227839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid

Comprehensive Analysis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid (CAS No. 2171721-64-3)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid (CAS No. 2171721-64-3) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluorobutanoic acid moiety, makes it a valuable building block for solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in this compound due to its role in developing targeted drug delivery systems and biomolecular probes.

In recent years, the demand for Fmoc-protected amino acids like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid has surged, driven by advancements in peptide therapeutics and precision medicine. This compound’s fluorinated side chain enhances metabolic stability, a critical factor in designing next-generation biologics. Its CAS No. 2171721-64-3 is frequently searched in academic databases, reflecting its relevance in chemical biology and medicinal chemistry.

One of the most discussed topics in peptide synthesis is the optimization of protecting group strategies. The Fmoc group in this compound offers excellent compatibility with automated peptide synthesizers, a feature highly valued by labs focusing on high-throughput screening. Additionally, the 4,4-difluorobutanoic acid segment introduces steric and electronic effects that can modulate peptide-receptor interactions, a hot topic in GPCR-targeted drug discovery.

From an SEO perspective, users often search for terms like "Fmoc-amino acid applications", "difluorinated peptide synthesis", or "CAS 2171721-64-3 uses". These queries align with the growing interest in fluorine-containing bioactive molecules, a trend fueled by their prominence in FDA-approved drugs. The compound’s multi-functional design also makes it a candidate for click chemistry applications, another rapidly evolving field.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4,4-difluorobutanoic acid represents a cutting-edge tool for researchers exploring peptide-based therapeutics. Its combination of Fmoc protection and fluorine substitution addresses key challenges in drug stability and bioavailability, making it a standout choice for innovative biopharmaceutical projects.